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Compound of Interest

Compound Name: AZ14145845

Cat. No.: B12419499 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like AZ14145845, a dual Mer/Axl kinase inhibitor, are paramount for

laboratory safety and environmental protection. While specific disposal protocols for

AZ14145845 are not extensively detailed in publicly available literature, a comprehensive

approach based on the available Safety Data Sheet (SDS) and general best practices for

laboratory chemical waste provides a clear path forward.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

protocols. The Safety Data Sheet for AZ14145845 from GlpBio, while classifying the substance

as non-hazardous, recommends a cautious approach to handling.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling AZ14145845. This includes:

Gloves: Chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Handling:

Avoid direct contact with the skin and eyes.[1]
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Prevent inhalation of any dust or aerosols.[1]

Ensure adequate ventilation in the work area.[1]

Do not allow the compound or its solutions to enter drains or watercourses.[1]

Step-by-Step Disposal Procedures
The disposal of AZ14145845 should be managed as hazardous chemical waste, following the

guidelines of your institution's Environmental Health and Safety (EHS) department.

1. Waste Segregation and Collection:

Solid Waste: Collect un-used solid AZ14145845 in a clearly labeled, sealed, and compatible

hazardous waste container.

Liquid Waste: Solutions containing AZ14145845 should be collected in a designated, sealed,

and clearly labeled hazardous waste container. The label should specify the solvent used

and the approximate concentration of AZ14145845.

Contaminated Materials: Any materials that have come into contact with AZ14145845, such

as pipette tips, tubes, and gloves, should be disposed of in a designated solid hazardous

waste container.

2. Decontamination of Glassware and Surfaces:

Rinse contaminated glassware and surfaces with a suitable solvent, such as ethanol or

DMSO, to solubilize the compound.

Collect the initial rinsate as hazardous liquid waste.

Follow with a secondary wash using an appropriate laboratory detergent and water.

A final rinse with water can then be performed.

3. Institutional Waste Pickup:
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Arrange for the disposal of all hazardous waste containers through your institution's

approved EHS waste management service.

Quantitative Data Summary
Specific quantitative data regarding the disposal of AZ14145845, such as concentration limits

for disposal or specific temperature requirements for degradation, are not publicly available.

The following table provides general storage information that can inform handling prior to

disposal.

Parameter Value Source

Storage as Powder -20°C for up to 2 years MedchemExpress

Storage in Solvent
-80°C for up to 6 months;

-20°C for up to 1 month
MedchemExpress[2]

Experimental Protocols
Detailed experimental protocols for the safe disposal or neutralization of AZ14145845 are not

available in the public domain. The recommended procedure is to treat it as chemical waste

and defer to institutional EHS guidelines.

Disposal Workflow
The following diagram illustrates the recommended workflow for the proper disposal of

AZ14145845.
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AZ14145845 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of AZ14145845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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